Cas no 1784611-69-3 (Tert-butyl ((5-aminopyridin-3-yl)methyl)carbamate)

• Product Name: Tert-butyl ((5-aminopyridin-3-yl)methyl)carbamate
• CAS No: 1784611-69-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 2154918
• PubChem ID: 76850168
• Update Time: 2025-08-02

Tert-butyl ((5-aminopyridin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl ((5-aminopyridin-3-yl)methyl)carbamate
• MFCD27992259
• SCHEMBL18041429
• 1784611-69-3
• Carbamic acid, N-[(5-amino-3-pyridinyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(5-aminopyridin-3-yl)methyl]carbamate
• t-Butyl ((5-aminopyridin-3-yl)methyl)carbamate
• DB-232094

• MDL： MFCD27992259
• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-6-8-4-9(12)7-13-5-8/h4-5,7H,6,12H2,1-3H3,(H,14,15)
• InChI Key： MFSWCXMTZUWPPN-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=NC=C(C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2
• XLogP3: 0.7

Additional information on Tert-butyl ((5-aminopyridin-3-yl)methyl)carbamate

Tert-butyl ((5-Aminopyridin-3-yl)methyl)carbamate: A Comprehensive Overview

The compound tert-butyl ((5-aminopyridin-3-yl)methyl)carbamate (CAS No. 1784611-69-3) is a highly specialized organic compound with significant applications in various fields, particularly in the realms of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and potential bioactivity, making it a subject of extensive research in recent years. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings associated with this compound.

Ter-butyl ((5-Aminopyridin-3-Yl)methyl)carbamate is an organic compound characterized by its complex structure, which includes a tert-butyl group attached to a carbamate moiety. The presence of the 5-amino group on the pyridine ring introduces unique electronic properties, enhancing its reactivity and bioavailability. This structure makes it a promising candidate for various applications, including as a precursor in drug development and as an active ingredient in agrochemical formulations.

Recent studies have highlighted the potential of tert-butyl ((5-Aminopyridin-3-Yl)methyl)carbamate as a versatile building block in organic synthesis. Researchers have explored its role in constructing bioactive molecules with improved pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In the agrochemical sector, tert-butyl ((5-Aminopyridin-3-Yl)methyl)carbamate has shown promise as an active ingredient in pesticides and herbicides. Its ability to selectively target specific enzymes involved in plant metabolism makes it an attractive option for developing eco-friendly agricultural solutions. A 2022 study in *Pest Management Science* reported that formulations containing this compound demonstrated high efficacy against major crop pests without adverse effects on non-target organisms.

The synthesis of tert-butyl ((5-Aminopyridin-3-Yl)methyl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyridine derivative, followed by carbamate formation via nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial production.

One of the most intriguing aspects of tert-butyl ((5-Aminopyridin-3-Yl)methyl)carbamate is its ability to undergo various post-synthetic modifications. For example, selective deprotection of the tert-butyl group allows for the generation of diverse derivatives with tailored biological activities. This flexibility has enabled scientists to explore its potential in areas such as anti-cancer drug development and immunomodulatory therapies.

Recent advancements in computational chemistry have also shed light on the molecular interactions of tert-butyl ((5-Aminopyridin-3-Yl)methyl)carbamate with biological targets. Molecular docking studies reveal that its unique structure facilitates strong binding to specific protein pockets, enhancing its bioactivity. These insights are paving the way for rational drug design strategies based on this compound.

In conclusion, tert-butyl ((5-Aminopyridin-3-Yl)methyl)carbamate (CAS No. 1784611-69-3) stands out as a versatile and bioactive compound with immense potential across multiple industries. Its structural uniqueness, combined with recent research breakthroughs, positions it as a key player in the development of innovative therapeutic and agricultural solutions. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific research and industrial applications.